Cas no 2107807-95-2 (1-({bicyclo3.1.0hexan-3-yl}methyl)-5-methyl-1H-pyrazol-4-amine)

• Product Name: 1-({bicyclo3.1.0hexan-3-yl}methyl)-5-methyl-1H-pyrazol-4-amine
• CAS No: 2107807-95-2
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 6580439
• PubChem ID: 165742598
• Update Time: 2025-06-13

1-({bicyclo3.1.0hexan-3-yl}methyl)-5-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-({bicyclo3.1.0hexan-3-yl}methyl)-5-methyl-1H-pyrazol-4-amine
• EN300-1112717
• 1-({bicyclo[3.1.0]hexan-3-yl}methyl)-5-methyl-1H-pyrazol-4-amine
• 2107807-95-2

• Inchi： 1S/C11H17N3/c1-7-11(12)5-13-14(7)6-8-2-9-4-10(9)3-8/h5,8-10H,2-4,6,12H2,1H3
• InChI Key： WYSZLFUVOGUNBM-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C=N1)N)CC1CC2CC2C1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-({bicyclo3.1.0hexan-3-yl}methyl)-5-methyl-1H-pyrazol-4-amine

Research Briefing on 1-({bicyclo[3.1.0]hexan-3-yl}methyl)-5-methyl-1H-pyrazol-4-amine (CAS: 2107807-95-2)

1-({bicyclo[3.1.0]hexan-3-yl}methyl)-5-methyl-1H-pyrazol-4-amine (CAS: 2107807-95-2) is a novel small-molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bicyclic scaffold and pyrazole amine moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and kinase inhibition. Recent studies have explored its pharmacological properties, synthetic routes, and biological activities, positioning it as a candidate for further drug development.

The synthesis of 1-({bicyclo[3.1.0]hexan-3-yl}methyl)-5-methyl-1H-pyrazol-4-amine involves a multi-step process, starting from commercially available bicyclo[3.1.0]hexane derivatives. Key steps include the introduction of the pyrazole ring via cyclization reactions and subsequent functionalization to achieve the desired amine group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. The compound's structural features, such as its rigid bicyclic core and hydrogen-bonding capabilities, contribute to its high binding affinity for target proteins.

In vitro and in vivo studies have demonstrated that 1-({bicyclo[3.1.0]hexan-3-yl}methyl)-5-methyl-1H-pyrazol-4-amine exhibits significant activity against a range of biological targets. Notably, it has been identified as a potent inhibitor of certain kinases involved in inflammatory and oncogenic pathways. Mechanistic studies suggest that the compound binds to the ATP-binding site of these kinases, thereby disrupting their catalytic activity. Additionally, its ability to modulate PPIs has been explored in the context of neurodegenerative diseases, where it shows potential in preventing the aggregation of pathogenic proteins.

Recent preclinical evaluations have highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability. However, challenges such as off-target effects and potential toxicity require further optimization. Structure-activity relationship (SAR) studies are ongoing to refine the compound's selectivity and efficacy. Collaborative efforts between academic and industrial researchers are expected to accelerate its progression into clinical trials.

In conclusion, 1-({bicyclo[3.1.0]hexan-3-yl}methyl)-5-methyl-1H-pyrazol-4-amine represents a promising scaffold for the development of new therapeutics. Its unique chemical structure and broad biological activity make it a valuable tool for probing complex biological systems and a potential lead compound for drug discovery. Future research will focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its therapeutic applications in greater depth.